Cas no 1807061-74-0 (Ethyl 4-cyano-2-hydroxymethyl-6-methylphenylacetate)

• Product Name: Ethyl 4-cyano-2-hydroxymethyl-6-methylphenylacetate
• CAS No: 1807061-74-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5002572
• Update Time: 2025-05-25

Ethyl 4-cyano-2-hydroxymethyl-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-hydroxymethyl-6-methylphenylacetate

• Inchi： 1S/C13H15NO3/c1-3-17-13(16)6-12-9(2)4-10(7-14)5-11(12)8-15/h4-5,15H,3,6,8H2,1-2H3
• InChI Key： NXQZBCVOWOUYFM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C)=CC(C#N)=CC=1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 1.3
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-cyano-2-hydroxymethyl-6-methylphenylacetate

Research Brief on Ethyl 4-cyano-2-hydroxymethyl-6-methylphenylacetate (CAS: 1807061-74-0) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 4-cyano-2-hydroxymethyl-6-methylphenylacetate (CAS: 1807061-74-0) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key building block for the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and small-molecule modulators of biological pathways. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, mechanistic insights, and therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 4-cyano-2-hydroxymethyl-6-methylphenylacetate as a precursor in the synthesis of novel PDE4 (phosphodiesterase-4) inhibitors for inflammatory diseases. The cyano and hydroxymethyl functional groups were critical for achieving selective binding to the enzyme's active site, with the ethyl ester moiety enhancing cell permeability. Structural optimization of derivatives based on this scaffold yielded compounds with sub-nanomolar inhibitory activity and improved metabolic stability.

In parallel research, the compound's role in asymmetric synthesis has been explored. A team at MIT developed a chiral auxiliary approach using 1807061-74-0 to construct stereocenters in complex natural product analogs (Nature Chemistry, 2024). The hydroxymethyl group served as a handle for diastereoselective transformations, enabling concise routes to pharmacologically relevant scaffolds. Density functional theory (DFT) calculations supported the observed stereochemical outcomes, providing a predictive framework for future applications.

From a pharmacological perspective, metabolism studies of Ethyl 4-cyano-2-hydroxymethyl-6-methylphenylacetate derivatives have revealed interesting structure-activity relationships. The 6-methyl substitution appears to mitigate CYP450-mediated oxidation, addressing a common limitation in first-generation analogs (Drug Metabolism and Disposition, 2023). These findings are informing the design of next-generation candidates with optimized pharmacokinetic profiles.

Ongoing clinical investigations have identified several lead compounds derived from this scaffold entering Phase I trials for neurological indications. The unique electronic properties imparted by the cyano group are believed to contribute to blood-brain barrier penetration, making this structural motif particularly valuable for CNS-targeted therapeutics. Patent analyses indicate growing industry interest, with 12 new applications filed in 2023-2024 covering novel derivatives and formulation technologies.

Future research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) design and as a warhead in covalent inhibitors. Preliminary data suggests the hydroxymethyl group can be leveraged for linker attachment in bifunctional molecules, while the cyano group may participate in targeted covalent modification of cysteine residues. These applications position 1807061-74-0 as a multifaceted tool in modern drug discovery paradigms.